Cas no 891454-18-5 (2-Ethyl-1H-benzimidazole-6-carboxylic acid)

• Product Name: 2-Ethyl-1H-benzimidazole-6-carboxylic acid
• CAS No: 891454-18-5
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 3047460
• PubChem ID: 2772969
• Update Time: 2025-06-08

2-Ethyl-1H-benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-1H-benzimidazole-6-carboxylic acid
• 2-ethyl-1H-1,3-benzodiazole-5-carboxylic acid
• 2-ETHYL-1H-BENZO[D]IMIDAZOLE-6-CARBOXYLIC ACID
• SCHEMBL2996556
• XH0040
• AKOS003574161
• MFCD09259607
• 2-ethyl-3H-benzimidazole-5-carboxylic acid
• AQ-086/43410894
• CS-0296770
• 2-ethyl-1H-1,3-benzodiazole-6-carboxylic acid
• EN300-1067425
• 2-Ethyl-1H-benzo[d]imidazole-6-carboxylicacid
• G83467
• 2-Ethyl-1H-benzimidazole-5-carboxylic acid, AldrichCPR
• AKOS000283119
• 891454-18-5
• 2-ethyl-1H-benzimidazole-5-carboxylic acid
• DB-164332
• 2-ethyl-3H-benzoimidazole-5-carboxylic acid, AldrichCPR

• Inchi： 1S/C10H10N2O2/c1-2-9-11-7-4-3-6(10(13)14)5-8(7)12-9/h3-5H,2H2,1H3,(H,11,12)(H,13,14)
• InChI Key： GECPBJINOLYRJI-UHFFFAOYSA-N
• SMILES： C1(CC)NC2=CC(C(O)=O)=CC=C2N=1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66Ų

2-Ethyl-1H-benzimidazole-6-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 2-Ethyl-1H-benzimidazole-6-carboxylic acid

Comprehensive Overview of 2-Ethyl-1H-benzimidazole-6-carboxylic acid (CAS No. 891454-18-5)

2-Ethyl-1H-benzimidazole-6-carboxylic acid (CAS No. 891454-18-5) is a specialized organic compound belonging to the benzimidazole family. This heterocyclic molecule features a carboxylic acid functional group at the 6-position and an ethyl substituent at the 2-position, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound's unique structure contributes to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for benzimidazole derivatives has surged due to their broad biological activities. Researchers are particularly interested in CAS 891454-18-5 for its potential applications in targeted therapies. The compound's molecular framework allows for efficient modification, enabling scientists to explore structure-activity relationships (SAR) in medicinal chemistry projects. Current trends in AI-assisted drug discovery have further highlighted the importance of such building blocks, as they frequently appear in virtual screening libraries.

The synthesis of 2-Ethyl-1H-benzimidazole-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Modern synthetic approaches emphasize green chemistry principles, addressing growing concerns about sustainable pharmaceutical manufacturing. Analytical characterization of this compound includes advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy, ensuring its quality for research applications.

From a commercial perspective, CAS 891454-18-5 serves as a key intermediate for several investigational compounds. The pharmaceutical industry's focus on personalized medicine and small molecule therapeutics has increased interest in this chemical entity. Its structural features make it particularly relevant for developing treatments in oncology and infectious diseases, two areas receiving significant research funding globally.

Storage and handling of 2-Ethyl-1H-benzimidazole-6-carboxylic acid require standard laboratory precautions. The compound demonstrates good stability under recommended conditions, typically stored at 2-8°C in sealed containers. Researchers frequently inquire about its solubility profile - it shows limited water solubility but dissolves well in polar organic solvents like DMSO and methanol, which is crucial information for formulation studies.

The global market for pharmaceutical intermediates continues to expand, with benzimidazole-based compounds representing a significant segment. As drug discovery paradigms shift toward fragment-based drug design, the importance of versatile scaffolds like 891454-18-5 becomes more apparent. Recent publications have explored its use in developing novel anticancer agents and antiviral compounds, aligning with current healthcare priorities.

Quality control standards for 2-Ethyl-1H-benzimidazole-6-carboxylic acid have become increasingly stringent, reflecting the pharmaceutical industry's emphasis on GMP-compliant intermediates. Analytical methods development for this compound now frequently incorporates UHPLC techniques and chiral separation methods when applicable, addressing the growing need for high-purity building blocks in asymmetric synthesis.

Emerging applications of CAS 891454-18-5 extend beyond traditional medicinal chemistry. Materials science researchers have investigated its potential in organic electronics and as a ligand in catalytic systems. This diversification of applications demonstrates the compound's adaptability to different scientific domains, a characteristic that makes it particularly valuable in interdisciplinary research environments.

From a regulatory perspective, 2-Ethyl-1H-benzimidazole-6-carboxylic acid is not currently classified under restrictive categories, facilitating its use in international research collaborations. However, researchers should always consult the latest regional chemical regulations when planning studies involving this compound, as regulatory landscapes continue to evolve in response to new scientific understanding.

The future outlook for 891454-18-5 appears promising, with ongoing research uncovering new potential applications. As computational chemistry and machine learning tools become more sophisticated in predicting molecular properties, the strategic value of well-characterized compounds like this benzimidazole derivative will likely increase, positioning it as an important tool in next-generation drug discovery platforms.